Cas no 1217040-13-5 (N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride
• CAS No: 1217040-13-5
• MF: C₁₈H₂₈ClN₃OS
• MW: 369.952422142029
• CID: 5473426
• PubChem ID: 16799862
• Update Time: 2025-05-24

N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2635-0245
• AKOS026682159
• N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide;hydrochloride
• 1217040-13-5
• N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride
• N-(benzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)pivalamide hydrochloride

• Inchi： 1S/C18H27N3OS.ClH/c1-6-20(7-2)12-13-21(16(22)18(3,4)5)17-19-14-10-8-9-11-15(14)23-17;/h8-11H,6-7,12-13H2,1-5H3;1H
• InChI Key： SOKIHJCPBZZGDB-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N=C1N(C(C(C)(C)C)=O)CCN(CC)CC

Computed Properties

• Exact Mass: 369.1641614g/mol
• Monoisotopic Mass: 369.1641614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride

N-(1,3-Benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide Hydrochloride: A Comprehensive Overview

N-(1,3-Benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride, also known by its CAS number 1217040-13-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzothiazole, a heterocyclic aromatic compound, and is characterized by its unique structure that combines a benzothiazole ring with an amide group and a diethylamino substituent. The presence of these functional groups imparts the compound with distinctive chemical and biological properties.

The benzothiazole moiety in N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride is known for its stability and ability to participate in various chemical reactions. The amide group further enhances the compound's reactivity and solubility properties. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with therapeutic applications.

One of the most notable aspects of CAS 1217040-13-5 is its role as an intermediate in the synthesis of more complex molecules. Its structure allows for easy modification, making it a valuable building block in organic synthesis. Researchers have explored its use in creating compounds with anti-inflammatory, antioxidant, and antimicrobial activities. These findings underscore the versatility of this compound in medicinal chemistry.

The diethylamino substituent in the structure of N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride contributes to its lipophilic nature, which is crucial for drug delivery systems. This property enables the compound to cross biological membranes more effectively, enhancing its bioavailability. Recent advancements in nanotechnology have further expanded its potential applications in targeted drug delivery systems.

In terms of synthesis, CAS 1217040-13-5 can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets high-quality standards for pharmaceutical applications. The development of greener synthetic routes has also been a focus of recent research efforts.

The biological activity of N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes and pathways associated with chronic diseases such as cancer and neurodegenerative disorders. These findings have paved the way for further preclinical studies to evaluate its efficacy and safety profiles.

From an environmental perspective, the degradation pathways and ecotoxicological effects of this compound are areas of active research. Understanding its impact on ecosystems is essential for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, CAS 1217040-13-5, or N-(1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2,2-dimethylpropanamide hydrochloride, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile properties make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science.